Cas no 521064-67-5 (1,3-Benzenediamine, 4-chloro-N3-methyl-)

• Product Name: 1,3-Benzenediamine, 4-chloro-N3-methyl-
• CAS No: 521064-67-5
• MF: C₇H₉ClN₂
• MW: 156.612760305405
• CID: 4018772
• PubChem ID: 59086651
• Update Time: 2025-04-22

1,3-Benzenediamine, 4-chloro-N3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine, 4-chloro-N3-methyl-
• 4-Chloro-N*3*-methyl-benzene-1,3-diamine
• 6-Chloro-1-N-methylbenzene-1,3-diamine
• 4-chloro-3-(methylamino)aniline
• 4-chloro-3-N-methylbenzene-1,3-diamine
• 6-chloro-N1-methylbenzene-1,3-diamine
• SCHEMBL3790150
• G11858
• 521064-67-5

• Inchi： 1S/C7H9ClN2/c1-10-7-4-5(9)2-3-6(7)8/h2-4,10H,9H2,1H3
• InChI Key： DCIIMTQIUGFAGZ-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(Cl)C(NC)=C1

Computed Properties

• Exact Mass: 156.0454260Da
• Monoisotopic Mass: 156.0454260Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines